Cas no 1423034-85-8 (1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride
• CAS No: 1423034-85-8
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• MDL: MFCD22628368
• CID: 4598567
• PubChem ID: 71757321
• Update Time: 2025-11-06

1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride
• 1-(1H-Pyrazol-4-yl)ethanamine hydrochloride

• MDL： MFCD22628368
• Inchi： 1S/C5H9N3.ClH/c1-4(6)5-2-7-8-3-5;/h2-4H,6H2,1H3,(H,7,8);1H
• InChI Key： IRZNWLHKXUCDOR-UHFFFAOYSA-N
• SMILES： C(C1=CNN=C1)(N)C.Cl

1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride

Research Brief on 1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride (CAS: 1423034-85-8): Recent Advances and Applications

1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride (CAS: 1423034-85-8) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyrazole core and amine hydrochloride functionality, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in targeting various disease pathways, including cancer, neurological disorders, and infectious diseases. The compound's unique structural features make it a valuable scaffold for the development of novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride as a key intermediate in the synthesis of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases implicated in cancer progression. The researchers utilized a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity, highlighting its potential as a lead compound for anticancer drug development.

Another notable application of 1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride was reported in a 2022 study focused on neurodegenerative diseases. The compound was used as a precursor in the synthesis of small molecules targeting the aggregation of tau protein, a hallmark of Alzheimer's disease. The study, published in ACS Chemical Neuroscience, revealed that the synthesized derivatives effectively reduced tau aggregation in cellular models, suggesting a promising avenue for therapeutic intervention.

Recent advancements in synthetic methodologies have also enhanced the accessibility of 1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride. A 2023 article in Organic Process Research & Development described a scalable and cost-effective synthesis route for this compound, addressing previous challenges related to yield and purity. The optimized protocol employed green chemistry principles, reducing the environmental impact of large-scale production while maintaining high chemical purity.

In addition to its therapeutic potential, 1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride has been explored in the context of drug delivery systems. A 2023 study in the International Journal of Pharmaceutics investigated the compound's utility as a linker in prodrug formulations. The researchers demonstrated that the amine hydrochloride group facilitated controlled release of active pharmaceutical ingredients, improving pharmacokinetic profiles and reducing off-target effects.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride. Issues such as metabolic stability, bioavailability, and toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies.

In conclusion, 1-(1H-pyrazol-4-yl)ethan-1-amine hydrochloride (CAS: 1423034-85-8) represents a valuable chemical entity with diverse applications in drug discovery and development. Recent studies have underscored its potential as a building block for novel therapeutics, particularly in oncology and neurology. Continued research efforts are expected to further elucidate its mechanistic insights and expand its utility in addressing unmet medical needs.